Cas no 213343-64-7 ((S,S)-Et-DUPHOS-Rh)

(S,S)-Et-DUPHOS-Rh structure
(S,S)-Et-DUPHOS-Rh structure
Product Name:(S,S)-Et-DUPHOS-Rh
CAS No:213343-64-7
MF:C30H48BF4P2Rh
MW:660.359766960144
MDL:MFCD01862465
CID:242553
PubChem ID:329761249
Update Time:2025-09-27

(S,S)-Et-DUPHOS-Rh Chemical and Physical Properties

Names and Identifiers

    • (+)-1,2-BIS((2S,5S)-2,5-DIETHYLPHOSPHOLANO)BENZENE(CYCLOOCTADIENE)RHODIUM(L)TETRAFLUOROBORATE
    • (1Z,5Z)-cycloocta-1,5-diene,(2S,5S)-1-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane,rhodium,tetrafluoroborate
    • (S,S)-Et-DUPHOS-Rh
    • 1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate
    • 1,2-Bis[(2S,5S)-2,5-diethylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • BCP31546
    • 213343-64-7
    • MFCD01862465
    • 1,2-Bis[(2R,5R)-2,5-diethylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • SY074149
    • 228121-39-9
    • XIOPHSBHVOCZMM-ZCTOJWETSA-N
    • (+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • (1Z,5Z)-cycloocta-1,5-diene;(2S,5S)-1-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-2,5-diethylphospholane;rhodium;tetrafluoroborate
    • J-014000
    • MDL: MFCD01862465
    • Inchi: 1S/C22H36P2.C8H12.BF4.Rh/c1-5-17-13-14-18(6-2)23(17)21-11-9-10-12-22(21)24-19(7-3)15-16-20(24)8-4;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h9-12,17-20H,5-8,13-16H2,1-4H3;1-2,7-8H,3-6H2;;/q;;-1;
    • InChI Key: XIOPHSBHVOCZMM-UHFFFAOYSA-N
    • SMILES: [Rh].P1(C2=CC=CC=C2P2C(CC)CCC2CC)C(CC)CCC1CC.F[B-](F)(F)F.C1C=CCCC=CC1

Computed Properties

  • Exact Mass: 660.23200
  • Monoisotopic Mass: 660.23154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 414
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • PSA: 27.18000
  • LogP: 10.57580
  • Solubility: Not available
  • Sensitiveness: air sensitive

(S,S)-Et-DUPHOS-Rh Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R36/37/38

(S,S)-Et-DUPHOS-Rh Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E889560-5mg
(S,S)-Et-DUPHOS-Rh
213343-64-7
5mg
$64.00 2023-05-18
TRC
E889560-10mg
(S,S)-Et-DUPHOS-Rh
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10mg
$87.00 2023-05-18
TRC
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$316.00 2023-05-18
TRC
E889560-100mg
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100mg
$500.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
45-0149-100mg
(S,S)-Et-DUPHOS-Rh
213343-64-7 98+%(S,S)-Et-DUPHOS-Rh
100mg
1581.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
45-0149-2g
(S,S)-Et-DUPHOS-Rh
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6754.0CNY 2021-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B919772-500mg
(+)-1,2-Bis[(2S,5S)-2,5-diethylphospholano]benzene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
213343-64-7 97%
500mg
¥4,120.20 2022-09-02
abcr
AB130268-100 mg
(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .
213343-64-7 98%
100 mg
€125.00 2023-07-20
abcr
AB130268-500 mg
(+)-1,2-Bis((2S,5S)-2,5-diethylphospholano)benzene(cyclooctadiene)rhodium(I) tetrafluoroborate, 98%; .
213343-64-7 98%
500 mg
€509.00 2023-07-20
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